Cas no 1251633-54-1 (2-[3-(3-chlorophenyl)-2-oxoimidazolidin-1-yl]-N-[(2,6-difluorophenyl)methyl]acetamide)

• Product Name: 2-[3-(3-chlorophenyl)-2-oxoimidazolidin-1-yl]-N-[(2,6-difluorophenyl)methyl]acetamide
• CAS No: 1251633-54-1
• MF: C₁₈H₁₆ClF₂N₃O₂
• MW: 379.788350105286
• CID: 5757791
• PubChem ID: 49669560
• Update Time: 2025-05-24

2-[3-(3-chlorophenyl)-2-oxoimidazolidin-1-yl]-N-[(2,6-difluorophenyl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 1251633-54-1
• F5788-1580
• AKOS024518625
• 2-(3-(3-chlorophenyl)-2-oxoimidazolidin-1-yl)-N-(2,6-difluorobenzyl)acetamide
• 2-[3-(3-chlorophenyl)-2-oxoimidazolidin-1-yl]-N-[(2,6-difluorophenyl)methyl]acetamide

• Inchi： 1S/C18H16ClF2N3O2/c19-12-3-1-4-13(9-12)24-8-7-23(18(24)26)11-17(25)22-10-14-15(20)5-2-6-16(14)21/h1-6,9H,7-8,10-11H2,(H,22,25)
• InChI Key： CJQKGPOHXJZPRW-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1C(N(CC(NCC2C(=CC=CC=2F)F)=O)CC1)=O

Computed Properties

• Exact Mass: 379.0899108g/mol
• Monoisotopic Mass: 379.0899108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Phenylimidazolidines

Additional information on 2-[3-(3-chlorophenyl)-2-oxoimidazolidin-1-yl]-N-[(2,6-difluorophenyl)methyl]acetamide

2-[3-(3-Chlorophenyl)-2-oxoimidazolidin-1-yl]-N-[(2,6-difluorophenyl)methyl]acetamide (CAS No. 1251633-54-1): A Comprehensive Overview

2-[3-(3-Chlorophenyl)-2-oxoimidazolidin-1-yl]-N-[(2,6-difluorophenyl)methyl]acetamide (CAS No. 1251633-54-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, is a member of the imidazolidinone family and is characterized by its unique structural features, including a chlorophenyl and difluorophenyl substituent. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 2-[3-(3-chlorophenyl)-2-oxoimidazolidin-1-yl]-N-[(2,6-difluorophenyl)methyl]acetamide is composed of a central imidazolidinone ring with a 3-chlorophenyl group attached to the nitrogen atom at position 3. The acetamide moiety is linked to the imidazolidinone ring through a methylene bridge, and the N-substituent is a (2,6-difluorophenyl)methyl group. This intricate arrangement of functional groups imparts specific chemical and biological properties to the compound.

In recent years, research efforts have focused on elucidating the pharmacological properties of 2-[3-(3-chlorophenyl)-2-oxoimidazolidin-1-yl]-N-[(2,6-difluorophenyl)methyl]acetamide. Studies have shown that this compound exhibits potent antimicrobial and antiviral activities, making it a promising candidate for the development of novel therapeutic agents. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound effectively inhibits the growth of various bacterial strains, including multidrug-resistant pathogens.

Beyond its antimicrobial properties, 2-[3-(3-chlorophenyl)-2-oxoimidazolidin-1-yl]-N-[(2,6-difluorophenyl)methyl]acetamide has also been investigated for its potential as an anti-inflammatory agent. In vitro studies have shown that it can modulate the expression of pro-inflammatory cytokines and inhibit the activation of nuclear factor-kappa B (NF-κB), a key regulator of inflammation. These findings suggest that this compound may have therapeutic applications in treating inflammatory diseases such as arthritis and inflammatory bowel disease.

The mechanism of action of 2-[3-(3-chlorophenyl)-2-oxoimidazolidin-1-yl]-N-[(2,6-difluorophenyl)methyl]acetamide is not yet fully understood, but it is believed to involve multiple pathways. One proposed mechanism involves the interaction with specific cellular targets such as enzymes and receptors involved in microbial metabolism and host immune responses. Further research is needed to fully elucidate these mechanisms and optimize the compound for clinical use.

In addition to its potential therapeutic applications, 2-[3-(3-chlorophenyl)-2-oxoimidazolidin-1-yl]-N-[(2,6-difluorophenyl)methyl]acetamide has been studied for its pharmacokinetic properties. Preclinical studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain sufficient concentrations to exert its therapeutic effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-[3-(3-chlorophenyl)-2-oxoimidazolidin-1-yl]-N-[(2,6-difluorophenyl)methyl]acetamide in human subjects. Early-phase trials have demonstrated promising results, with no significant adverse effects reported at therapeutic doses. However, more extensive clinical trials are necessary to confirm these findings and establish the optimal dosing regimens for various indications.

The development of 2-[3-(3-chlorophenyl)-2-oxoimidazolidin-1-yl]-N-[(2,6-difluorophenyl)methyl]acetamide as a therapeutic agent is part of a broader trend in pharmaceutical research towards identifying and optimizing small molecules with novel mechanisms of action. This approach aims to address unmet medical needs and improve patient outcomes by targeting previously unexplored biological pathways.

In conclusion, 2-[3-(3-chlorophenyl)-2-oxoimidazolidin-1-yl]-N-[(2,6-difluorophenyl)methyl]acetamide (CAS No. 1251633-54-1) represents an exciting advancement in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it a promising candidate for further development as a therapeutic agent. Ongoing research efforts will continue to uncover new insights into its mechanisms of action and potential applications in medicine.